Cas no 1806427-29-1 (2-(Bromomethyl)benzo[d]oxazole-4-carboxylic acid)

• Product Name: 2-(Bromomethyl)benzo[d]oxazole-4-carboxylic acid
• CAS No: 1806427-29-1
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• CID: 4816964
• Update Time: 2025-05-27

2-(Bromomethyl)benzo[d]oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)benzo[d]oxazole-4-carboxylic acid

• Inchi： 1S/C9H6BrNO3/c10-4-7-11-8-5(9(12)13)2-1-3-6(8)14-7/h1-3H,4H2,(H,12,13)
• InChI Key： FQAOJQYNHWAIDY-UHFFFAOYSA-N
• SMILES： BrCC1=NC2C(C(=O)O)=CC=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3

Additional information on 2-(Bromomethyl)benzo[d]oxazole-4-carboxylic acid

Comprehensive Overview of 2-(Bromomethyl)benzo[d]oxazole-4-carboxylic acid (CAS No. 1806427-29-1)

2-(Bromomethyl)benzo[d]oxazole-4-carboxylic acid (CAS No. 1806427-29-1) is a highly versatile heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, organic synthesis, and material science. This compound, characterized by its unique benzo[d]oxazole core and bromomethyl functional group, serves as a critical intermediate in the synthesis of various bioactive molecules. Its structural features make it a valuable building block for designing drug candidates, fluorescent probes, and advanced materials.

The growing interest in 2-(Bromomethyl)benzo[d]oxazole-4-carboxylic acid is driven by its potential applications in medicinal chemistry. Researchers are particularly focused on its role in developing small-molecule inhibitors and enzyme modulators, which are essential for targeting diseases such as cancer, inflammation, and neurodegenerative disorders. The compound's carboxylic acid moiety allows for further derivatization, enabling the creation of amide or ester derivatives with enhanced pharmacokinetic properties.

In the context of organic synthesis, 2-(Bromomethyl)benzo[d]oxazole-4-carboxylic acid is prized for its reactivity. The bromomethyl group facilitates nucleophilic substitution reactions, making it a key precursor for constructing complex molecular architectures. This reactivity is leveraged in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in drug discovery and material science.

Another area of interest is the compound's utility in fluorescent materials. The benzo[d]oxazole scaffold is known for its photophysical properties, which are exploited in the design of optical sensors and luminescent dyes. With the increasing demand for bioimaging tools and OLED materials, 2-(Bromomethyl)benzo[d]oxazole-4-carboxylic acid is being explored as a precursor for developing next-generation light-emitting materials.

From a sustainability perspective, researchers are investigating greener synthetic routes for producing 2-(Bromomethyl)benzo[d]oxazole-4-carboxylic acid. Innovations in catalysis and solvent-free reactions aim to reduce the environmental impact of its synthesis. This aligns with the broader trend of green chemistry, which emphasizes minimizing waste and energy consumption in chemical processes.

In summary, 2-(Bromomethyl)benzo[d]oxazole-4-carboxylic acid (CAS No. 1806427-29-1) is a multifaceted compound with broad applications in pharmaceuticals, organic synthesis, and advanced materials. Its unique structural features and reactivity make it a valuable asset for researchers aiming to address contemporary challenges in drug development and material innovation. As scientific advancements continue, this compound is expected to play an even more prominent role in cutting-edge research.